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A Technical Guide for Researchers and Plant Health Professionals

This guide provides a comprehensive comparison of the fungicides Epoxiconazole and

Tebuconazole for the control of Septoria tritici (causal agent of Septoria tritici blotch) in wheat.

The information is intended for researchers, scientists, and professionals involved in crop

protection and fungicide development.

Introduction
Septoria tritici blotch (STB), caused by the fungus Zymoseptoria tritici, is a devastating foliar

disease of wheat worldwide, leading to significant yield losses.[1][2] Management of STB relies

heavily on the application of fungicides, with the demethylation inhibitors (DMIs), a class that

includes both Epoxiconazole and Tebuconazole, being a cornerstone of control strategies.[3]

Both fungicides function by inhibiting the C14-demethylase enzyme, a critical step in the

biosynthesis of ergosterol, an essential component of fungal cell membranes.[3][4][5]

Disruption of this pathway leads to the cessation of fungal growth and, ultimately, cell death.[5]

However, the intensive use of these azole fungicides has led to a gradual decrease in the

sensitivity of Z. tritici populations, necessitating a careful evaluation of their comparative

efficacy.[3][6]

Data Presentation
The following tables summarize quantitative data on the efficacy of Epoxiconazole and

Tebuconazole against Septoria tritici, compiled from various field and laboratory studies.
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Table 1: In Vitro Sensitivity of Zymoseptoria tritici to
Epoxiconazole and Tebuconazole (EC50 values)

Year of Isolate
Collection

Fungicide
Mean EC50
(mg/L)

Range of EC50
(mg/L)

Country/Regio
n

2015 Epoxiconazole Not Specified >1.0
Denmark &

Sweden[7]

2014-2017 Epoxiconazole Not Specified 0.1 - 10.0+ Sweden[8]

1999-2020 Tebuconazole
~0.5 (1999) to

~4.0 (2020)
Not Specified

Northern

Germany[9]

EC50 (Effective Concentration 50) is the concentration of a fungicide that inhibits 50% of the

fungal growth in vitro.

Table 2: Field Efficacy and Yield Response of Wheat
Treated with Epoxiconazole and Tebuconazole against
Septoria tritici
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Study Period
Fungicide
Treatment

Average
Disease
Control (%)

Average Yield
Response
(t/ha)

Notes

2017-2018

Older Azoles

(including

Epoxiconazole &

Tebuconazole)

50-60 Not Specified

Efficacy varied

significantly

across European

locations.[10]

2014-2017 Epoxiconazole Not Specified
+0.266 over

control

Data from 4

experiments over

4 seasons on a

susceptible

wheat cultivar.

[11]

2014-2017 Tebuconazole Not Specified
+0.430 over

control

Data from 4

experiments over

4 seasons on a

susceptible

wheat cultivar.

[11]

2011-2014
Epoxiconazole-

based products

Good protectant

and eradicant

activity

Significant yield

increases

observed.

Efficacy noted to

be lower than in

previous

seasons.[12]

Experimental Protocols
The data presented in this guide are derived from studies employing standardized experimental

methodologies. Below are detailed protocols typical for fungicide efficacy trials against Septoria

tritici in wheat.

Field Trial Design and Execution
Experimental Design: Field trials are commonly conducted using a randomized complete

block design with a minimum of three to four replicates per treatment.[6] Plot sizes are
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typically at least 10 m².[6] To minimize inter-plot interference, barley buffer plots are often

sown between wheat plots.

Variety Selection: Trials utilize wheat varieties with moderate to high susceptibility to Septoria

tritici to ensure significant disease pressure for robust efficacy evaluation.[6]

Inoculation: In some studies, plots are artificially inoculated with Z. tritici spores to ensure

uniform disease development.[1] This is typically done using a hand-held or tractor-mounted

sprayer to apply a spore suspension in conditions conducive to infection (cool and damp).[1]

Fungicide Application: Fungicides are applied using calibrated knapsack or self-propelled

sprayers.[6] Application timings are critical and are typically aligned with specific wheat

growth stages according to the BBCH scale, with applications at flag leaf emergence (GS

37-39) being common for Septoria control.[6] Water volumes and spray pressures are

reflective of local agricultural practices.[6]

Disease Assessment: Disease severity is visually assessed on different leaf layers (e.g., flag

leaf, leaf 2, leaf 3) at multiple time points. Assessments typically quantify the percentage of

leaf area covered by lesions. The Area Under the Disease Progress Curve (AUDPC) may

also be calculated to represent the cumulative disease severity over time.

Yield Assessment: At crop maturity, plots are harvested using a combine harvester, and grain

yield, test weight, and moisture content are recorded.[13]

In Vitro Fungicide Sensitivity Assays
Isolate Collection:Z. tritici isolates are collected from infected wheat leaves from various

geographical locations.

Culture and Spore Suspension: Isolates are cultured on a suitable growth medium, and

spore suspensions are prepared and adjusted to a standardized concentration.

Microtiter Plate Assay: Assays are performed in 96-well microtiter plates. Each well contains

a growth medium amended with a specific concentration of the test fungicide. A spore

suspension is then added to each well.
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Incubation and Growth Assessment: The plates are incubated under controlled conditions.

Fungal growth is assessed by measuring the optical density at a specific wavelength.

EC50 Calculation: The EC50 value, the concentration of the fungicide that inhibits fungal

growth by 50% compared to a non-fungicide control, is calculated using statistical software.

[9]

Mandatory Visualization
The following diagrams illustrate the mode of action of DMI fungicides and a typical

experimental workflow for fungicide efficacy trials.
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Caption: Mode of action of DMI fungicides and resistance mechanisms in Z. tritici.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1671545?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671545?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671545?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. hartfieldsite.org.au [hartfieldsite.org.au]

2. farmtrials.com.au [farmtrials.com.au]

3. mdpi.com [mdpi.com]

4. Fungicide Modes of Action | Crop Science US [cropscience.bayer.us]

5. apsjournals.apsnet.org [apsjournals.apsnet.org]

6. Shifting sensitivity of septoria tritici blotch compromises field performance and yield of
main fungicides in Europe - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. cabidigitallibrary.org [cabidigitallibrary.org]

11. arc.agric.za [arc.agric.za]

12. projectblue.blob.core.windows.net [projectblue.blob.core.windows.net]

13. canr.msu.edu [canr.msu.edu]

To cite this document: BenchChem. [Comparative Efficacy of Epoxiconazole and
Tebuconazole Against Septoria tritici]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671545#comparative-efficacy-of-epoxiconazole-
and-tebuconazole-against-septoria-tritici]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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